2-[1-[(3,5-Dimethyl-1,2-oxazol-4-yl)sulfonyl]azetidin-3-yl]-6-(2-methoxyphenyl)pyridazin-3-one

• IUPAC Name: 2-[1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]azetidin-3-yl]-6-(2-methoxyphenyl)pyridazin-3-one
• InChI: InChI=1S/C19H20N4O5S/c1-12-19(13(2)28-21-12)29(25,26)22-10-14(11-22)23-18(24)9-8-16(20-23)15-6-4-5-7-17(15)27-3/h4-9,14H,10-11H2,1-3H3
• InChI Key: KAUKTWIUQLGNRL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)S(=O)(=O)N2CC(C2)N3C(=O)C=CC(=N3)C4=CC=CC=C4OC
• Molecular Formula: C19H20N4O5S
• Molecular Weight: 416.5 g/mol

Description

The compound “2-[1-[(3,5-Dimethyl-1,2-oxazol-4-yl)sulfonyl]azetidin-3-yl]-6-(2-methoxyphenyl)pyridazin-3-one” is a complex organic molecule. It contains an oxazole ring, which is a five-membered ring containing an oxygen atom and a nitrogen atom. Oxazole derivatives have been found to have a wide range of biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. An X-ray diffraction analysis could potentially be used to determine the spatial structure.

Chemical Reactions Analysis

Oxazoles can undergo a variety of chemical reactions, including direct arylation and alkenylation. The specific chemical reactions that this compound would undergo would depend on the reaction conditions and the other reactants present.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, a related compound, (3,5-dimethyl-1,2-oxazol-4-yl)methanesulfonyl chloride, is a liquid at room temperature.

Future Directions

Oxazole derivatives are a promising area of research in medicinal chemistry due to their wide range of biological activities. Future research could focus on synthesizing new oxazole derivatives, including this compound, and testing their biological activities.